Cas no 2034494-26-1 (3-(2H-1,3-benzodioxol-5-yl)-1-[2-(trifluoromethyl)benzoyl]pyrrolidine)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-[2-(trifluoromethyl)benzoyl]pyrrolidine
• CAS No: 2034494-26-1
• MF: C₁₉H₁₆F₃NO₃
• MW: 363.3305
• CID: 5351297
• Update Time: 2025-08-04

3-(2H-1,3-benzodioxol-5-yl)-1-[2-(trifluoromethyl)benzoyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• [3-(1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• (3-(benzo[d][1,3]dioxol-5-yl)pyrrolidin-1-yl)(2-(trifluoromethyl)phenyl)methanone
• 3-(2H-1,3-benzodioxol-5-yl)-1-[2-(trifluoromethyl)benzoyl]pyrrolidine

• Inchi： 1S/C19H16F3NO3/c20-19(21,22)15-4-2-1-3-14(15)18(24)23-8-7-13(10-23)12-5-6-16-17(9-12)26-11-25-16/h1-6,9,13H,7-8,10-11H2
• InChI Key： UMUOEETVIZBVCD-UHFFFAOYSA-N
• SMILES： FC(C1=C([H])C([H])=C([H])C([H])=C1C(N1C([H])([H])C([H])([H])C([H])(C2C([H])=C([H])C3=C(C=2[H])OC([H])([H])O3)C1([H])[H])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 527
• XLogP3: 4
• Topological Polar Surface Area: 38.8

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-[2-(trifluoromethyl)benzoyl]pyrrolidine

3-(2H-1,3-Benzodioxol-5-yl)-1-[2-(trifluoromethyl)benzoyl]pyrrolidine: A Comprehensive Overview

The compound 3-(2H-1,3-benzodioxol-5-yl)-1-[2-(trifluoromethyl)benzoyl]pyrrolidine, identified by the CAS number 2034494-26-1, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of 3-(2H-1,3-benzodioxol-5-yl)-1-[2-(trifluoromethyl)benzoyl]pyrrolidine comprises a pyrrolidine ring fused with a benzodioxole group and a trifluoromethyl-substituted benzoyl moiety. The benzodioxole group, characterized by its aromaticity and electron-donating properties, plays a crucial role in modulating the electronic characteristics of the molecule. The trifluoromethyl group, on the other hand, introduces steric hindrance and enhances the molecule's lipophilicity, making it an attractive candidate for drug delivery systems.

Recent studies have highlighted the importance of such compounds in medicinal chemistry. For instance, researchers have explored the potential of 3-(2H-1,3-benzodioxol-5-yl)-1-[2-(trifluoromethyl)benzoyl]pyrrolidine as a lead compound for developing novel therapeutic agents. Its ability to interact with various biological targets, such as enzymes and receptors, has been extensively investigated using computational modeling and in vitro assays.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzodioxole ring through oxidative coupling reactions and the subsequent attachment of the trifluoromethylbenzoyl group via amide bond formation. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

In terms of applications, 3-(2H-1,3-benzodioxol-5-yl)-1-[2-(trifluoromethyl)benzoyl]pyrrolidine has shown promise in several areas. Its unique electronic properties make it a valuable component in organic electronics, particularly in the development of semiconducting materials. Additionally, its ability to form stable complexes with metal ions has led to its exploration as a ligand in catalysis and sensing applications.

The integration of experimental data with computational studies has provided deeper insights into the behavior of this compound. For example, density functional theory (DFT) calculations have revealed its electronic structure and reactivity patterns, which are critical for predicting its interactions with biological systems. These findings have been corroborated by experimental results from spectroscopic analyses and electrochemical measurements.

In conclusion, 3-(2H-1,3-benzodioxol-5-yl)-1-[2-(trifluoromethyl)benzoyl]pyrrolidine represents a significant advancement in organic chemistry. Its versatile structure and diverse applications underscore its importance as a research focus for both academic and industrial settings. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to play an increasingly prominent role in advancing chemical science.